Cas no 125643-59-6 (Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters)

• Product Name: Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters
• CAS No: 125643-59-6
• MF: C₇H₁₇O₂PS₂
• MW: 228.312440633774
• CID: 196485
• PubChem ID: 86377
• Update Time: 2025-04-19

Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,mixed O,O-bis(iso-Bu and iso-Pr) esters
• 2-methylpropoxy-propan-2-yloxy-sulfanyl-sulfanylidene-λ⁵-phosphane
• DTXSID50925198
• 125643-59-6
• O-(2-Methylpropyl) O-propan-2-yl hydrogen phosphorodithioate
• 769878-53-7

• Inchi： 1S/C7H17O2PS2/c1-6(2)5-8-10(11,12)9-7(3)4/h6-7H,5H2,1-4H3,(H,11,12)
• InChI Key： IYQRQKHKWJUYEM-UHFFFAOYSA-N
• SMILES： SP(OC(C)C)(OCC(C)C)=S

Computed Properties

• Exact Mass: 228.04091
• Monoisotopic Mass: 228.04075913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 18.46